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Compound of Interest

3-Methoxypropyl DL-N-cbz-
Compound Name:

phenylglycinamide
CAS No.: 1420800-12-9
Cat. No.: B1431602

Get Quote

Executive Summary & Risk Profile

Objective: Safe, compliant disposal of 3-Methoxypropyl DL-N-cbz-phenylglycinamide (CAS
Registry Number not widely listed; treat as novel organic intermediate).

As a Senior Application Scientist, | emphasize that while this specific molecule is likely stable,
its disposal must account for its functional moieties: the Cbz (carbobenzyloxy) protecting group,
the phenylglycine backbone, and the methoxypropyl side chain. In the absence of a compound-
specific EPA listing, this substance must be managed as Non-Listed Hazardous Organic
Waste.

Critical Hazard Assessment:
o Physical State: Solid (white to off-white powder).

o Chemical Stability: Stable under ambient conditions.
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e Reactivity: Amides are generally unreactive. However, the Cbz group is sensitive to strong
acids (generating benzyl cations) and catalytic hydrogenation. Avoid mixing with strong
mineral acids or active hydrogenation catalysts in waste streams.

o Toxicity: Treat as an Irritant (Skin/Eye/Respiratory). Due to the biological activity of
phenylglycine derivatives, assume potential pharmacological activity.

Pre-Disposal Characterization (The "Self-Validating
System")

Before disposal, you must validate the waste stream to prevent "unknown" classifications,
which increase disposal costs and safety risks. Use this table to categorize your specific waste

context.
Condition A: Pure Condition B: Condition C:
Parameter ) . .
Solid Reaction Mixture TLC/Wash Waste
State Dry Powder/Crystal Liquid (Mother Liquor)  Dilute Solution

Unreacted 3-

] ) methoxypropylamine Silica gel, mixed
Primary Contaminants  None (Pure) ]
(Corrosive/Flammable  solvents

)
_ _ , High-BTU Liquid Solid Waste (Silica) or
Disposal Stream Solid Organic Waste
Waste Solvent Waste
Check Solvent (e.g.,
Halogen Content Non-Halogenated Check Solvent
DCM?)
Acti Double-bag; Label Segregate by solvent Evaporate (if allowed)
ction
"Toxic Solid" type or drum
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Scientist’s Note: If this material is residual from a synthesis using 3-methoxypropylamine, be
aware that the amine precursor is a Class 3 Flammable Liquid and Skin Corrosive (Cat 1A). If
your waste contains significant unreacted amine, the waste stream must be flagged as

Corrosive (pH > 12) and Flammable.

Step-by-Step Disposal Workflows
Protocol A: Disposal of Solid Substance (Pure or Crude)

Best for: Expired shelf-stock, failed recrystallization solids, or weighing boat residues.

Personal Protective Equipment (PPE): Nitrile gloves (double gloving recommended), safety
goggles, lab coat. Use a fume hood to avoid dust inhalation.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
"Solid Waste" fiber drum lined with a 6-mil polyethylene bag.

o Transfer: Transfer the solid carefully to avoid dust generation. Wipe the exterior of the
primary container with a damp tissue; dispose of the tissue in the same bin.

» Labeling: Affix a hazardous waste label.
o Constituents: "3-Methoxypropyl DL-N-cbz-phenylglycinamide (99%)"

o Hazards: Check "Toxic" and "Irritant".

Storage: Store in a cool, dry area away from oxidizers until pickup.

Protocol B: Disposal of Solution/Reaction Waste

Best for: Mother liquors, filtrates, or rotary evaporator traps.

¢ Solvent Compatibility Check: Determine if your solvent system is Halogenated (e.qg.,
Dichloromethane, Chloroform) or Non-Halogenated (e.g., Ethyl Acetate, Methanol, DMF).
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e Segregation:
o Do NOT mix with oxidizers (Nitric acid, Peroxides).

o Do NOT mix with active hydrogenation catalysts (Pd/C, Raney Nickel) as the Cbz group
can cleave, releasing toluene and potentially pressurizing the vessel with CO2 if not
vented.

e Bulking: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

e Rinsing: Rinse the original glassware with a compatible solvent (e.g., acetone) and add the
rinsate to the waste container.

Visualizing the Decision Logic

The following diagram illustrates the segregation logic required to ensure the chemical stability
of the waste stream.
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Waste: 3-Methoxypropyl
DL-N-cbz-phenylglycinamide

Physical State?

Solid (Powder/Crystal) Liquid (Solution)

Solid Chemical Waste Bin

"
(Incineration) SO T

Halogenated Non-Halogenated
(DCM, Chloroform) (MeOH, EtOAc, DMF)

Halogenated Waste Stream Non-Halogenated Waste Stream
(High Temp Incineration) (Fuel Blending)

Click to download full resolution via product page

Caption: Decision tree for segregating 3-Methoxypropyl DL-N-cbz-phenylglycinamide based
on physical state and solvent carrier.

Regulatory Framework & Compliance
EPA (RCRA) Classification

Since this specific molecule is not listed on the P-List (Acutely Hazardous) or U-List (Toxic) [1],
it is classified by characteristic:

« Ignitability (D0O01): Only applicable if in a flammable solvent (Flash point < 60°C).
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o Corrosivity (D002): Applicable only if the waste stream pH is < 2 or > 12.5 (possible if
unreacted amine is present).

o Default Status: If solid and pure, it falls under Non-RCRA Regulated Chemical Waste in
many jurisdictions, but best practice dictates incineration via a licensed hazardous waste
contractor.

Destruction Method

The preferred destruction method for Cbz-protected amino acid derivatives is Incineration.
+ Why? The high BTU value of the organic framework allows for efficient thermal destruction.

» Halogen Note: If the molecule contains no halogens (Cl, Br, F), it is eligible for Fuel Blending
(cement kiln fuel), which is often more sustainable and cost-effective than standard
incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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